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Introduction

Spirulina, a genus of blue-green algae (cyanobacteria), is renowned for its rich nutritional

profile and potent antioxidant properties. These properties are attributed to a variety of

bioactive compounds, including phycocyanin, carotenoids, chlorophyll, phenolic compounds,

and vitamins.[1] The antioxidant capacity of Spirulina enables it to neutralize harmful free

radicals, making it a subject of interest in research, nutraceuticals, and drug development for its

potential to mitigate oxidative stress-related diseases.[2][3]

The 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay is a common, rapid, and

reliable method for evaluating the antioxidant activity of natural products like Spirulina.[1] The

principle of the assay is based on the ability of antioxidants to donate a hydrogen atom or an

electron to the stable DPPH free radical, thus neutralizing it. This reduction of the DPPH radical

is visually apparent as a color change from deep violet to pale yellow, which can be quantified

by measuring the decrease in absorbance at approximately 517 nm.[3][4]

This document provides a detailed protocol for quantifying the antioxidant activity of Spirulina

extracts using the DPPH assay, intended for researchers, scientists, and professionals in drug
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development.

Experimental Protocols
Preparation of Spirulina Extract
The choice of solvent significantly impacts the extraction of antioxidant compounds. Ethanol,

methanol, water, or hydroalcoholic solutions are commonly used.[5] This protocol details a

widely applicable ethanolic extraction method.

Materials:

Dry Spirulina platensis powder

96% Ethanol[4]

Shaker or ultrasonic bath[5]

Centrifuge and centrifuge tubes

Whatman No. 1 filter paper or equivalent

Rotary evaporator (optional)

Freeze-dryer (optional)

Procedure:

Weigh 5 g of dry Spirulina powder and place it into a 250 mL flask.

Add 100 mL of 96% ethanol to the flask.[4][5]

Agitate the mixture continuously for 24 hours at room temperature on a shaker.[1]

Alternatively, sonicate the mixture for 30-40 minutes.[5]

After extraction, centrifuge the mixture at 5,000 rpm for 10-15 minutes to pellet the cell

debris.[1]

Carefully decant the supernatant and filter it through Whatman No. 1 filter paper.
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The resulting filtrate is the Spirulina extract. For long-term storage and concentration, the

solvent can be removed using a rotary evaporator, and the resulting paste can be freeze-

dried to obtain a powdered extract.[1]

Store the final extract at 4°C in a dark container until further analysis.[1]

DPPH Radical Scavenging Assay
Materials and Reagents:

Spirulina extract

2,2-diphenyl-1-picrylhydrazyl (DPPH)

Methanol or 96% Ethanol

Positive Control: Ascorbic Acid (Vitamin C), Trolox, or Gallic Acid

UV-Vis Spectrophotometer

Micropipettes and tips

96-well microplate or cuvettes

Vortex mixer

Procedure:

Step 1: Preparation of Solutions

DPPH Solution (0.1 mM): Dissolve approximately 4 mg of DPPH in 100 mL of methanol or

ethanol.[6] Store this solution in a dark bottle at 4°C as it is light-sensitive. The absorbance

of this solution at 517 nm should be approximately 1.0.

Spirulina Test Solutions: Prepare a stock solution of the Spirulina extract (e.g., 1000 ppm or

1 mg/mL) by dissolving a known weight of the dry extract in the same solvent used for the

DPPH solution.[4] From this stock, prepare a series of dilutions at various concentrations

(e.g., 100, 200, 400, 600, 800 ppm).[4]
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Positive Control Solutions: Prepare a stock solution of a standard antioxidant like Ascorbic

Acid or Trolox (e.g., 100 ppm). From this, prepare a series of dilutions (e.g., 2, 4, 6, 8, 10

ppm for Ascorbic Acid).[4]

Step 2: Assay Reaction

Pipette 1.0 mL of the prepared DPPH solution into a set of test tubes.

Add 3.0 mL of each Spirulina extract dilution to the corresponding test tubes.[6] For the

control, add 3.0 mL of the solvent (methanol/ethanol) instead of the extract.

Vortex the tubes thoroughly.

Incubate the tubes in the dark at room temperature for 30 minutes.[5][6][7] The reaction time

is critical and should be kept consistent across all samples.

After incubation, measure the absorbance of each solution at 517 nm using a UV-Vis

spectrophotometer. Use the solvent (methanol/ethanol) as a blank to zero the

spectrophotometer.

Step 3: Data Analysis

Calculate the Percentage of DPPH Radical Scavenging Activity (% Inhibition): Use the

following formula to calculate the inhibition percentage for each concentration of the

Spirulina extract and the positive control[1]:

% Inhibition = [(A_control - A_sample) / A_control] x 100

Where:

A_control is the absorbance of the control reaction (DPPH solution + solvent).

A_sample is the absorbance of the test sample (Spirulina extract + DPPH solution).

Determine the IC50 Value: The IC50 (Inhibitory Concentration 50%) value is the

concentration of the extract required to scavenge 50% of the DPPH radicals. To determine

the IC50 value, plot a graph of % Inhibition versus the concentration of the Spirulina extract.
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The IC50 value can be calculated from the linear regression equation of this graph. A lower

IC50 value indicates higher antioxidant activity.[3]

Data Presentation
Quantitative data should be organized into tables for clear interpretation and comparison.

Table 1: DPPH Radical Scavenging Activity of Spirulina Water Extract This table demonstrates

the concentration-dependent antioxidant activity of a Spirulina extract.

Concentration of Spirulina Extract ( g/100
mL)

Antioxidant Activity (% Inhibition)

0.5 55.4%

1.0 72.3%

1.5 81.1%

Data adapted from a study on Spirulina

platensis water extracts. The study also used

BHT as a synthetic reference, which showed

94.2% inhibition.[1]

Table 2: IC50 Values for Different Spirulina Species and Extracts The IC50 value is a key metric

for comparing the potency of different samples.
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Spirulina Species
Extraction/Purification
Method

IC50 Value (ppm)

S. fusiformis
Phycocyanin extract (PBS

buffer)
311.43

S. platensis
Phycocyanin extract (PBS

buffer)
387.36

S. platensis Crude protein extract 599.17

S. platensis
Fresh biomass (lab-scale

cultivation)
647.045

Data compiled from various

studies. Lower IC50 values

indicate stronger antioxidant

activity.[3][8][9]

Table 3: Antioxidant Capacity of Spirulina-Enriched Bread Expressed as Trolox Equivalents

Results can also be expressed relative to a standard antioxidant like Trolox.

Sample Antioxidant Activity (mmol TE/g DW)

Control Bread 1.17 ± 0.04

Bread with 2% Spirulina 1.71 ± 0.03

Bread with 4% Spirulina 3.11 ± 0.05

Data from a study on wheat bread

supplemented with Spirulina platensis. TE =

Trolox Equivalents; DW = Dry Weight.[7]

Visual Workflow
The following diagram illustrates the experimental workflow for the DPPH assay of Spirulina.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

http://psjd.icm.edu.pl/psjd/element/bwmeta1.element.psjd-9aa5607c-22b7-4be8-ac00-995efec2dacb/c/WNOFNS_34__2021__144-153.pdf
https://jurnal.unpad.ac.id/ijpst/article/view/11883
https://jppipa.unram.ac.id/index.php/jppipa/article/download/10916/7258/59935
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20203528770
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609070?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample & Reagent Preparation

DPPH Assay

Data Analysis

Spirulina Powder

Solvent Extraction
(e.g., 96% Ethanol)

Centrifugation / Filtration

Spirulina Stock Extract

Prepare Serial Dilutions

Mix Extract Dilutions
with DPPH Solution

Prepare 0.1 mM
DPPH Solution

Incubate 30 min
in Dark

Measure Absorbance
at 517 nm

Calculate
% Inhibition

Plot % Inhibition
vs. Concentration

Determine
IC50 Value

Click to download full resolution via product page

Caption: Experimental workflow for DPPH antioxidant assay of Spirulina.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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Contact
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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